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Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462 Get Quote

A Technical Guide to Human Osteocalcin (7-19)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the human Osteocalcin (7-19)

peptide fragment, including its physicochemical properties, biological context, and relevant

experimental methodologies. This document is intended to serve as a valuable resource for

professionals in the fields of bone biology, endocrinology, and drug discovery.

Core Concepts
Human Osteocalcin, also known as Bone Gla Protein (BGP), is a 49-amino acid, vitamin K-

dependent protein synthesized and secreted by osteoblasts. It is the most abundant non-

collagenous protein in the bone matrix. The (7-19) fragment of human Osteocalcin is a

synthetically accessible peptide that is frequently utilized in immunological assays and for

research purposes.

Physicochemical Properties
The molecular weight and formula of the Osteocalcin (7-19) fragment are dependent on the

post-translational modification of the glutamic acid residue at position 17. In its unmodified

form, it contains a standard glutamic acid (Glu). However, this residue can be carboxylated to

form gamma-carboxyglutamic acid (Gla), a modification that is crucial for the biological activity

of the full-length protein.
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Property
Unmodified Osteocalcin
(7-19) (with Glu)

Gamma-carboxylated
Osteocalcin (7-19) (with
Gla)

Molecular Formula C65H98N16O19[1][2] C66H98N16O21

Molecular Weight ~1407.6 g/mol [1][3] ~1451.6 g/mol

Amino Acid Sequence
Gly-Ala-Pro-Val-Pro-Tyr-Pro-

Asp-Pro-Leu-Glu-Pro-Arg

Gly-Ala-Pro-Val-Pro-Tyr-Pro-

Asp-Pro-Leu-Gla-Pro-Arg

One-Letter Sequence GAPVPYPDPLEPR[1]
GAPVPYPDPLXPR (where X

is Gla)

Biological Significance and Signaling Pathways
While the Osteocalcin (7-19) fragment is primarily used as a synthetic peptide for technical

applications such as antibody production, the biological activity of the full-length osteocalcin

protein is extensive and of significant interest to researchers. Uncarboxylated osteocalcin, in

particular, functions as a hormone with pleiotropic effects on various metabolic processes.

The primary receptor for osteocalcin is the G protein-coupled receptor, GPRC6A. The binding

of uncarboxylated osteocalcin to GPRC6A initiates a cascade of downstream signaling events

that influence insulin secretion, testosterone production, and cognitive function.
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Osteocalcin Signaling Pathway

Experimental Protocols & Workflows
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The Osteocalcin (7-19) fragment is a valuable tool in the development of immunoassays for the

detection and quantification of human osteocalcin. Below is a generalized workflow for a

competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common application for this

peptide.
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Competitive ELISA Workflow for Osteocalcin
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Competitive ELISA Workflow
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Representative Protocol: Human Osteocalcin Sandwich
ELISA
This protocol is a representative example of a sandwich ELISA for the quantification of human

osteocalcin in serum or plasma.

Materials:

96-well microplate coated with a capture antibody specific for human Osteocalcin.

Human Osteocalcin standard (for standard curve).

Biotinylated detection antibody specific for human Osteocalcin.

Streptavidin-HRP (Horseradish Peroxidase) conjugate.

Wash Buffer (e.g., PBS with 0.05% Tween-20).

Assay Diluent (e.g., PBS with 1% BSA).

TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution.

Stop Solution (e.g., 2N H2SO4).

Microplate reader capable of measuring absorbance at 450 nm.

Calibrated pipettes and multichannel pipettes.

Plate shaker.

Procedure:

Reagent Preparation: Prepare all reagents, standards, and samples as instructed by the

specific ELISA kit manufacturer.

Add Standards and Samples: Add 100 µL of each standard, control, and sample to the

appropriate wells. It is recommended to run all in duplicate.
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Incubation: Cover the plate and incubate for 2.5 hours at room temperature or overnight at

4°C.

Washing: Aspirate each well and wash three times with 300 µL of Wash Buffer per well.

Ensure complete removal of liquid at each step.

Add Detection Antibody: Add 100 µL of the prepared biotinylated detection antibody to each

well.

Incubation: Cover the plate and incubate for 1 hour at room temperature.

Washing: Repeat the wash step as in step 4.

Add Streptavidin-HRP: Add 100 µL of the prepared Streptavidin-HRP solution to each well.

Incubation: Cover the plate and incubate for 45 minutes at room temperature.

Washing: Repeat the wash step as in step 4.

Substrate Incubation: Add 100 µL of TMB Substrate Solution to each well. Incubate for 30

minutes at room temperature in the dark.

Stop Reaction: Add 50 µL of Stop Solution to each well. The color in the wells should change

from blue to yellow.

Read Absorbance: Read the absorbance of each well at 450 nm immediately.

Data Analysis: Calculate the mean absorbance for each set of duplicate standards, controls,

and samples. Plot a standard curve of the mean absorbance for each standard concentration

on the y-axis versus the concentration on the x-axis. Use the standard curve to determine

the concentration of Osteocalcin in the samples.

Quantitative Data
The Osteocalcin (7-19) fragment is instrumental in the development and validation of

immunoassays. The following table summarizes typical performance characteristics of a

commercially available human Osteocalcin ELISA kit.
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Parameter Typical Value

Assay Range 0.234 - 15 ng/mL

Sensitivity 0.141 ng/mL

Sample Type Serum, Plasma, Cell Culture Supernatants

Specificity
Specific for human Osteocalcin with no

significant cross-reactivity with other analogues

Intra-Assay CV < 10%

Inter-Assay CV < 12%

Note: These values are representative and may vary between different ELISA kits and

manufacturers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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